2-Cyano-4-(3-trifluoromethoxyphenyl)phenol, 95%

• IUPAC Name: 2-hydroxy-5-[3-(trifluoromethoxy)phenyl]benzonitrile
• InChI: InChI=1S/C14H8F3NO2/c15-14(16,17)20-12-3-1-2-9(7-12)10-4-5-13(19)11(6-10)8-18/h1-7,19H
• InChI Key: GJVWSYUJPZBLQM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC(F)(F)F)C2=CC(=C(C=C2)O)C#N
• Molecular Formula: C14H8F3NO2
• DSSTOX Substance ID: DTXSID30684958
• Molecular Weight: 279.21 g/mol
• CAS RN: 1261657-45-7

Description

2-Cyano-4-(3-trifluoromethoxyphenyl)phenol, 95% (2-CF3P) is a phenol derivative that has been studied for its potential applications in synthetic and medicinal chemistry. It is a highly polar compound that has been used in a variety of chemical reactions, including the synthesis of other compounds, and has been the subject of numerous studies in the past decade.

Scientific Research Applications

2-Cyano-4-(3-trifluoromethoxyphenyl)phenol, 95% has been studied for its potential application in a variety of scientific research fields. It has been used as a substrate in the synthesis of other compounds, such as nitroaromatic compounds, which can be used in the synthesis of pharmaceuticals and other biologically active compounds. It has also been used as an inhibitor of enzymes, such as cytochrome P450, which can be used to study the metabolism of drugs and other compounds.

Mechanism of Action

The mechanism of action of 2-Cyano-4-(3-trifluoromethoxyphenyl)phenol, 95% is not yet fully understood. However, it is known that it is a highly polar compound and is capable of forming hydrogen bonds with other molecules. This ability to form hydrogen bonds is thought to be the primary mechanism of action of 2-Cyano-4-(3-trifluoromethoxyphenyl)phenol, 95%, as it allows it to interact with other molecules and affect their structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Cyano-4-(3-trifluoromethoxyphenyl)phenol, 95% are not yet fully understood. However, it has been found to be an inhibitor of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. It has also been found to inhibit the activity of other enzymes, such as aldehyde oxidase and xanthine oxidase, which are involved in the metabolism of drugs and other compounds.

Advantages and Limitations for Lab Experiments

2-Cyano-4-(3-trifluoromethoxyphenyl)phenol, 95% has several advantages for use in laboratory experiments. It is a highly polar compound and can form hydrogen bonds with other molecules, which makes it useful for a variety of chemical reactions. It is also relatively easy to synthesize and is relatively inexpensive. However, it has several limitations for use in laboratory experiments. It is not very soluble in water and is not very stable in the presence of light or oxygen.

Future Directions

There are several potential future directions for research on 2-Cyano-4-(3-trifluoromethoxyphenyl)phenol, 95%. One potential direction is to further investigate its potential as an inhibitor of enzymes, such as cytochrome P450 and aldehyde oxidase. Another potential direction is to investigate its potential as a substrate in the synthesis of other compounds. Additionally, further research could be done to investigate its biochemical and physiological effects, as well as its potential applications in medicinal chemistry.

Synthesis Methods

2-Cyano-4-(3-trifluoromethoxyphenyl)phenol, 95% can be synthesized using a variety of methods, including the reaction of trifluoromethoxybenzaldehyde with hydroxylamine hydrochloride in the presence of a base such as sodium hydroxide or potassium carbonate. The resulting product is then purified by recrystallization or column chromatography. Another method for the synthesis of 2-Cyano-4-(3-trifluoromethoxyphenyl)phenol, 95% is the reaction of trifluoromethoxybenzaldehyde with sodium nitrite in the presence of a base such as sodium hydroxide or potassium carbonate.